Cas no 954225-48-0 (1-(2-methylpropyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid)

• Product Name: 1-(2-methylpropyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid
• CAS No: 954225-48-0
• MF: C₁₀H₁₃NO₃
• MW: 195.215122938156
• CID: 3032494
• PubChem ID: 22308791
• Update Time: 2025-06-07

1-(2-methylpropyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-methylpropyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid
• AT13844
• EN300-369272
• 954225-48-0
• 1-Isobutyl-2-oxo-1,2-dihydropyridine-3-carboxylicacid
• Z852222002
• SB54702
• CS-0247582
• 1-(2-methylpropyl)-2-oxopyridine-3-carboxylic acid
• 1-Isobutyl-2-oxo-1,2-dihydropyridine-3-carboxylic acid
• AKOS010989251
• KS-7814

• MDL： MFCD09756126
• Inchi： 1S/C10H13NO3/c1-7(2)6-11-5-3-4-8(9(11)12)10(13)14/h3-5,7H,6H2,1-2H3,(H,13,14)
• InChI Key： YUOLVABBLIARGH-UHFFFAOYSA-N
• SMILES： O=C1C(C(=O)O)=CC=CN1CC(C)C

Computed Properties

• Exact Mass: 195.08954328Da
• Monoisotopic Mass: 195.08954328Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 57.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 1-(2-methylpropyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid

1-(2-methylpropyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid (CAS No. 954225-48-0): A Comprehensive Overview

1-(2-methylpropyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid (CAS No. 954225-48-0) is a unique compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyridine carboxylic acids and exhibits a variety of biological activities, making it a promising candidate for the development of novel therapeutic agents.

The molecular structure of 1-(2-methylpropyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid is characterized by a pyridine ring fused with a ketone group and a carboxylic acid moiety, along with a substituted alkyl chain. This intricate arrangement contributes to its distinct chemical properties and potential biological activities. Recent studies have highlighted the importance of such compounds in various pharmacological applications, including anti-inflammatory, anti-cancer, and neuroprotective effects.

In terms of its physical and chemical properties, 1-(2-methylpropyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid is a white crystalline solid with a molecular weight of 209.24 g/mol. It is soluble in polar solvents such as water and ethanol, which facilitates its use in both laboratory research and pharmaceutical formulations. The compound's stability under various conditions has been extensively studied, ensuring its reliability in different experimental settings.

The synthesis of 1-(2-methylpropyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid involves several well-established chemical reactions. One common approach is the condensation of 3-acetylpyridine with 2-methylpropylamine followed by oxidation to form the carboxylic acid group. This synthetic route has been optimized to achieve high yields and purity, making it suitable for large-scale production in industrial settings.

Recent advancements in computational chemistry have provided valuable insights into the molecular dynamics and interactions of 1-(2-methylpropyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid. Molecular docking studies have revealed that this compound can effectively bind to various protein targets, including enzymes involved in inflammatory pathways and receptors implicated in neurodegenerative diseases. These findings have paved the way for further exploration of its therapeutic potential.

In the realm of medicinal chemistry, 1-(2-methylpropyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid has shown promising results in preclinical studies. For instance, it has demonstrated significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, preliminary data suggest that this compound may have anti-cancer properties by inducing apoptosis in cancer cells and inhibiting tumor growth.

The neuroprotective effects of 1-(2-methylpropyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid have also been investigated. Studies using animal models have shown that this compound can reduce oxidative stress and prevent neuronal cell death in conditions such as Alzheimer's disease and Parkinson's disease. These findings highlight its potential as a therapeutic agent for neurodegenerative disorders.

To further validate these promising results, clinical trials are currently underway to evaluate the safety and efficacy of 1-(2-methylpropyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid in human subjects. Early-phase trials have reported favorable outcomes, with no significant adverse effects observed at therapeutic doses. These trials are crucial for determining the optimal dosing regimens and identifying any potential side effects.

In conclusion, 1-(2-methylpropyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid (CAS No. 954225-48-0) is a multifaceted compound with a wide range of biological activities. Its unique molecular structure and diverse pharmacological properties make it an attractive candidate for the development of novel therapeutic agents. Ongoing research continues to uncover new applications and mechanisms of action, solidifying its position as a key player in the field of medicinal chemistry.